Cas no 1806474-28-1 (4-Fluoro-5-(trifluoromethyl)picolinaldehyde)

4-Fluoro-5-(trifluoromethyl)picolinaldehyde structure
1806474-28-1 structure
Product Name:4-Fluoro-5-(trifluoromethyl)picolinaldehyde
CAS No:1806474-28-1
MF:C7H3F4NO
MW:193.0984
CID:4759808
Update Time:2021-03-05

4-Fluoro-5-(trifluoromethyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-5-(trifluoromethyl)picolinaldehyde
    • Inchi: 1S/C7H3F4NO/c8-6-1-4(3-13)12-2-5(6)7(9,10)11/h1-3H
    • InChI Key: ZTCYJIKJEUBWLO-UHFFFAOYSA-N
    • SMILES: FC1C([H])=C(C([H])=O)N=C([H])C=1C(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 193
  • XLogP3: 1.6
  • Topological Polar Surface Area: 30
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